Cas no 16085-05-5 (3,3',5,5'-Tetra-t-butylbiphenol)

• Product Name: 3,3',5,5'-Tetra-t-butylbiphenol
• CAS No: 16085-05-5
• MF: C₂₈H₄₂O₂
• MW: 410.631888866425
• CID: 2926198
• PubChem ID: 22708579
• Update Time: 2025-04-21

3,3',5,5'-Tetra-t-butylbiphenol Chemical and Physical Properties

Names and Identifiers

• 4,4',6,6'-Tetra-tert-butyl-[1,1'-biphenyl]-2,2'-diol
• 3,3',5,5'-tetra-t-butylbiphenol
• GXGUNEKFCHJBLU-UHFFFAOYSA-N
• SCHEMBL2172272
• 16085-05-5
• 3,3',5,5'-tetra-t-butyl-2,2'-biphenol
• 3,3',5,5'-Tetra-t-butylbiphenol

• Inchi： 1S/C28H42O2/c1-25(2,3)17-13-19(27(7,8)9)23(21(29)15-17)24-20(28(10,11)12)14-18(16-22(24)30)26(4,5)6/h13-16,29-30H,1-12H3
• InChI Key： GXGUNEKFCHJBLU-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(=C1C1C(=CC(=CC=1C(C)(C)C)C(C)(C)C)O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 410.318480578Da
• Monoisotopic Mass: 410.318480578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 40.5Ų